N-(4-chlorophenyl)-N-(2-ethoxybenzoyl)piperidine-1-carboxamide
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Description
N-(4-chlorophenyl)-N-(2-ethoxybenzoyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C21H23ClN2O3 and its molecular weight is 386.88. The purity is usually 95%.
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Scientific Research Applications
Overview
Arylpiperazine Derivatives: Disposition and Metabolism
Arylpiperazine derivatives, which include compounds related to N-(4-chlorophenyl)-N-(2-ethoxybenzoyl)piperidine-1-carboxamide, are crucial for treating depression, psychosis, or anxiety. These compounds undergo extensive metabolism, including N-dealkylation, leading to a variety of effects related to serotonin receptor interactions. Their extensive distribution in tissues points towards significant pharmacological potential beyond their current applications (Caccia, 2007).
Environmental Implications of Chlorophenols
Research on chlorophenols, closely related to the chlorophenyl group in the compound of interest, underscores their environmental impact, especially as precursors to dioxins in thermal processes like Municipal Solid Waste Incineration (MSWI). Understanding these pathways is critical for mitigating environmental pollution and developing safer chemical processes (Peng et al., 2016).
Dopamine D2 Receptor Ligands
Compounds with structural similarities to this compound, particularly those acting on dopamine D2 receptors, are pivotal in treating neuropsychiatric disorders. The critical pharmacophoric areas identified for high D2 receptor affinity suggest pathways for synthesizing new therapeutic agents (Jůza et al., 2022).
Nanofiltration Membrane Development
The development of nanofiltration (NF) membranes, incorporating polyamide layers for enhanced separation performance, represents a significant advance in environmental applications such as water treatment. The integration of piperazine-based NF membranes demonstrates the compound's utility in creating more efficient and selective filtration systems (Shao et al., 2022).
Properties
IUPAC Name |
N-(4-chlorophenyl)-N-(2-ethoxybenzoyl)piperidine-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23ClN2O3/c1-2-27-19-9-5-4-8-18(19)20(25)24(17-12-10-16(22)11-13-17)21(26)23-14-6-3-7-15-23/h4-5,8-13H,2-3,6-7,14-15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SKGTZLXAQYRKDJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)N(C2=CC=C(C=C2)Cl)C(=O)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.